Cas no 208459-22-7 (Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]-)

Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]- structure
208459-22-7 structure
Product Name:Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]-
CAS No:208459-22-7
MF:C9H13NO3
MW:183.204422712326
CID:1396569
Update Time:2024-08-16

Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(2S)-3-amino-2-hydroxypropoxy]-
    • Inchi: 1S/C9H13NO3/c10-5-8(12)6-13-9-3-1-7(11)2-4-9/h1-4,8,11-12H,5-6,10H2/t8-/m0/s1
    • InChI Key: XJWKQIRILGLHPJ-QMMMGPOBSA-N
    • SMILES: C1(O)=CC=C(OC[C@@H](O)CN)C=C1

Computed Properties

  • Exact Mass: 183.08959

Experimental Properties

  • Density: 1.251±0.06 g/cm3(Predicted)
  • Boiling Point: 401.2±35.0 °C(Predicted)
  • PSA: 75.71
  • pka: 10.23±0.15(Predicted)
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